Cas no 1241689-39-3 (N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide)

• Product Name: N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide
• CAS No: 1241689-39-3
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6209040
• PubChem ID: 47064633
• Update Time: 2025-10-29

N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide
• (E)-N-(2-cyanoethyl)-2-(4-methylphenyl)-N-(pyridin-3-ylmethyl)ethenesulfonamide
• Z740422582
• 1241689-39-3
• EN300-26590011

• Inchi： 1S/C18H19N3O2S/c1-16-5-7-17(8-6-16)9-13-24(22,23)21(12-3-10-19)15-18-4-2-11-20-14-18/h2,4-9,11,13-14H,3,12,15H2,1H3/b13-9+
• InChI Key： AKRNSNLTKFGHPE-UKTHLTGXSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(N(CCC#N)CC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.4Ų

Additional information on N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide

Comprehensive Overview of N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide (CAS No. 1241689-39-3)

N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide (CAS No. 1241689-39-3) is a specialized organic compound with a unique molecular structure that combines a sulfonamide backbone with cyanoethyl and pyridinylmethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both cyanoethyl and pyridinylmethyl moieties enhances its reactivity, making it a valuable candidate for drug discovery and material science applications.

In recent years, the demand for sulfonamide derivatives has surged, driven by their broad-spectrum biological activities. Researchers are particularly interested in N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide due to its potential role in modulating enzyme activity and receptor binding. Its structural features align with current trends in targeted drug delivery and small-molecule therapeutics, which are hot topics in the pharmaceutical industry. The compound's CAS No. 1241689-39-3 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

The synthesis of N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and alkylation processes. Its 4-methylphenyl group contributes to lipophilicity, while the pyridin-3-yl moiety introduces nitrogen-based heterocyclic properties. These characteristics make it a promising scaffold for designing bioactive molecules, a key focus area in modern medicinal chemistry. The compound's ethene-sulfonamide core also offers opportunities for further functionalization, catering to the rising demand for customizable chemical building blocks.

From an industrial perspective, CAS No. 1241689-39-3 is often discussed in the context of high-value intermediates for agrochemicals and specialty chemicals. Its cyanoethyl group is particularly noteworthy, as it can participate in nucleophilic addition reactions, expanding its utility in crop protection formulations. Additionally, the compound's stability under various conditions makes it suitable for scale-up production, a critical factor for manufacturers aiming to meet global supply chain demands.

Environmental and regulatory considerations are also shaping the discourse around N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide. As sustainability becomes a priority, researchers are exploring greener synthesis routes for such compounds. The pyridinylmethyl component, for instance, could be derived from renewable resources, aligning with the green chemistry movement. This aspect is increasingly relevant to stakeholders seeking eco-friendly alternatives in chemical production.

In summary, N-(2-cyanoethyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]ethene-1-sulfonamide (CAS No. 1241689-39-3) represents a cutting-edge compound with multifaceted applications. Its structural complexity and functional diversity position it at the forefront of innovative chemical research, addressing contemporary challenges in pharmaceuticals, agriculture, and materials science. As interest in tailored molecular designs grows, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.